Cas no 2169440-63-3 (3-methyl-1-(pyrimidin-2-yl)-1H-pyrazole-4-carbonitrile)

• Product Name: 3-methyl-1-(pyrimidin-2-yl)-1H-pyrazole-4-carbonitrile
• CAS No: 2169440-63-3
• MF: C₉H₇N₅
• MW: 185.185380220413
• CID: 5940165
• PubChem ID: 149533342
• Update Time: 2025-05-20

3-methyl-1-(pyrimidin-2-yl)-1H-pyrazole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 3-methyl-1-(pyrimidin-2-yl)-1H-pyrazole-4-carbonitrile
• EN300-1460979
• 2169440-63-3

• Inchi： 1S/C9H7N5/c1-7-8(5-10)6-14(13-7)9-11-3-2-4-12-9/h2-4,6H,1H3
• InChI Key： ZNAUZLBTHPBHDM-UHFFFAOYSA-N
• SMILES： N1(C2N=CC=CN=2)C=C(C#N)C(C)=N1

Computed Properties

• Exact Mass: 185.07014524g/mol
• Monoisotopic Mass: 185.07014524g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 67.4Ų

Additional information on 3-methyl-1-(pyrimidin-2-yl)-1H-pyrazole-4-carbonitrile

Introduction to 3-methyl-1-(pyrimidin-2-yl)-1H-pyrazole-4-carbonitrile (CAS No. 2169440-63-3)

3-methyl-1-(pyrimidin-2-yl)-1H-pyrazole-4-carbonitrile is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its unique Chemical Abstracts Service (CAS) number 2169440-63-3, belongs to a class of molecules known for their potential biological activity. The structural framework of this compound incorporates both pyrazole and pyrimidine moieties, which are widely recognized for their role in drug discovery due to their ability to interact with various biological targets.

The pyrimidine moiety is particularly noteworthy, as it is a fundamental structural unit in many nucleoside analogs and antiviral agents. Its presence in 3-methyl-1-(pyrimidin-2-yl)-1H-pyrazole-4-carbonitrile suggests that the compound may exhibit properties relevant to nucleic acid metabolism and enzyme inhibition. Furthermore, the carbonitrile group at the 4-position introduces a polar moiety that can enhance solubility and binding affinity, making it a valuable scaffold for further derivatization and optimization.

Recent advancements in computational chemistry and high-throughput screening have enabled researchers to explore the pharmacological potential of such compounds more efficiently than ever before. The combination of the pyrazole and pyrimidine rings in 3-methyl-1-(pyrimidin-2-yl)-1H-pyrazole-4-carbonitrile has been investigated for its potential role in modulating various biological pathways. For instance, studies have suggested that this compound may interfere with kinases and other enzymes involved in cancer progression, making it a promising candidate for further development as an anticancer agent.

One of the most compelling aspects of this molecule is its versatility as a pharmacophore. The pyrazole ring can serve as a hinge binder, interacting with specific pockets on target proteins, while the pyrimidine ring can form hydrogen bonds or participate in hydrophobic interactions. This dual functionality makes 3-methyl-1-(pyrimidin-2-yl)-1H-pyrazole-4-carbonitrile an attractive candidate for designing inhibitors targeting multiple disease pathways simultaneously.

In vitro studies have begun to unravel the mechanistic aspects of this compound's interaction with biological targets. Initial experiments have shown that it can inhibit the activity of certain enzymes associated with inflammation and immune response. The carbonitrile group, in particular, has been found to play a crucial role in modulating these interactions, likely through its ability to engage in hydrogen bonding with amino acid residues on the enzyme surface.

The synthesis of 3-methyl-1-(pyrimidin-2-yl)-1H-pyrazole-4-carbonitrile presents an interesting challenge due to the complexity of its structure. However, modern synthetic methodologies have made it possible to construct such molecules with high precision and yield. Researchers have employed multi-step synthetic routes involving condensation reactions, cyclization processes, and functional group transformations to achieve the desired product. These synthetic strategies not only highlight the ingenuity of organic chemists but also demonstrate the feasibility of producing complex heterocyclic compounds on a scalable basis.

The pharmacokinetic properties of 3-methyl-1-(pyrimidin-2-yl)-1H-pyrazole-4-carbonitrile are also under investigation. Understanding how a compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for determining its clinical efficacy and safety profile. Preliminary data suggest that this compound exhibits reasonable oral bioavailability and moderate metabolic stability, which are favorable characteristics for further development into a therapeutic agent.

One area where this compound shows particular promise is in the treatment of infectious diseases. The structural features of 3-methyl-1-(pyrimidin-2-yl)-1H-pyrazole-4-carbonitrile allow it to mimic natural substrates or inhibitors of viral enzymes, thereby disrupting viral replication cycles. This has led to interest in exploring its potential as an antiviral agent against various pathogens. Additionally, its ability to modulate inflammatory pathways makes it a candidate for treating chronic inflammatory diseases such as rheumatoid arthritis or inflammatory bowel disease.

The development of new drug candidates often involves iterative optimization based on structural modifications guided by computational modeling and experimental data. In the case of 3-methyl-1-(pyrimidin-2-yl)-1H-pyrazole-4-carbonitrile, researchers are exploring derivatives that enhance potency while minimizing side effects. For example, introducing additional substituents at specific positions on the pyrazole or pyrimidine rings could improve binding affinity or alter metabolic pathways favorably.

The role of artificial intelligence (AI) and machine learning (ML) in drug discovery cannot be overstated. These technologies have revolutionized the way new compounds are designed and evaluated by predicting their biological activity with remarkable accuracy. AI-driven platforms can analyze vast datasets containing known drug structures and their interactions with biological targets, allowing researchers to identify promising candidates like 3-methyl-1-(pyrimidin-2-yll)-1H-pyrazole--carbonitrile more efficiently than traditional methods alone.

As research continues to uncover new therapeutic applications for heterocyclic compounds like 3-methyl-l-(pyrimidin--2--ytl)--lH--pyrazol-e--4--carbonitrile, collaboration between academia and industry will be essential for translating laboratory findings into clinical reality. The integration of interdisciplinary approaches—combining expertise from chemistry, biology, pharmacology, and computer science—will drive innovation and accelerate progress toward developing novel treatments for unmet medical needs.